Cas no 887205-08-5 (2-methyl-N-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide)

• Product Name: 2-methyl-N-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide
• CAS No: 887205-08-5
• MF: C₁₉H₂₄N₂O₂S
• MW: 344.471063613892
• CID: 5989348
• PubChem ID: 9550842
• Update Time: 2025-10-16

2-methyl-N-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide
• Benzamide, 2-methyl-N-[1-methyl-2-(4-morpholinyl)-2-(2-thienyl)ethyl]-
• SR-01000008047
• SMR000126997
• HMS2246H10
• 887205-08-5
• 2-methyl-N-[1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-yl]benzamide
• 2-methyl-N-(1-morpholin-4-yl-1-thiophen-2-ylpropan-2-yl)benzamide
• F0655-0046
• 2-methyl-N-(1-morpholino-1-(thiophen-2-yl)propan-2-yl)benzamide
• SR-01000008047-1
• AKOS024593250
• MLS000529972
• CHEMBL1485755

• Inchi： 1S/C19H24N2O2S/c1-14-6-3-4-7-16(14)19(22)20-15(2)18(17-8-5-13-24-17)21-9-11-23-12-10-21/h3-8,13,15,18H,9-12H2,1-2H3,(H,20,22)
• InChI Key： XWCMJCZHEFTUTJ-UHFFFAOYSA-N
• SMILES： C(NC(C)C(N1CCOCC1)C1SC=CC=1)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 344.15584919g/mol
• Monoisotopic Mass: 344.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Boiling Point: 520.9±50.0 °C(Predicted)
• pka: 14.08±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-methyl-N-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylbenzamide

Compound CAS No 887205-08-5: 2-Methyl-N-(1-(Morpholin-4-yl)-1-(Thiophen-2-yl)Propan-2-yl)Benzamide

The compound with CAS No 887205-08-5, known as 2-methyl-N-(1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-yl)benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzamide moiety, a morpholine ring, and a thiophene group. The combination of these functional groups makes it a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. The benzamide group is known to interact with histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. By inhibiting HDACs, this compound could potentially influence gene expression and exert therapeutic effects in diseases such as cancer and neurodegenerative disorders. The morpholine ring, on the other hand, contributes to the molecule's stability and bioavailability, making it a favorable scaffold for drug design.

The thiophene group in the structure introduces additional electronic properties that enhance the compound's ability to interact with biological targets. This heterocyclic ring is also known for its role in stabilizing metalloenzymes and metalloproteins, suggesting that this compound might have applications in metalloenzyme modulation. Recent research has explored its potential as an inhibitor of certain metalloenzymes involved in inflammation and oxidative stress, opening new avenues for its use in anti-inflammatory therapies.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic acyl substitution and coupling reactions. The use of morpholine as an intermediate allows for precise control over the stereochemistry of the molecule, ensuring high purity and consistency in the final product. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process, making it more efficient and scalable.

The pharmacokinetic properties of this compound have been extensively studied, revealing favorable absorption and distribution profiles. Its lipophilic nature enhances its ability to cross biological membranes, while its moderate clearance rate ensures prolonged systemic exposure. These characteristics make it an attractive candidate for oral administration in drug delivery systems.

From a structural perspective, the molecule exhibits a high degree of symmetry due to the presence of the propan-2-yl group attached to both the morpholine and thiophene moieties. This symmetry not only contributes to its stability but also plays a crucial role in its interactions with biological targets. Computational studies using molecular docking have revealed that the compound binds effectively to several protein targets, including kinases and proteases, further underscoring its potential therapeutic applications.

In conclusion, compound CAS No 887205-08-5 represents a cutting-edge advancement in organic chemistry with diverse applications in drug discovery. Its unique structure, combined with recent research findings, positions it as a valuable tool in addressing unmet medical needs across various therapeutic areas.